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farfaratin farfaratin
Brand Name: Vulcanchem
CAS No.: 126453-63-2
VCID: VC0144137
InChI: InChI=1S/C23H34O5/c1-8-13(4)9-21(26)28-20-11-17(12(2)3)23-18(14(20)5)10-19(25)22(23)15(6)27-16(7)24/h9,12,15,17-18,20,22-23H,5,8,10-11H2,1-4,6-7H3/b13-9+/t15?,17-,18-,20+,22+,23-/m1/s1
SMILES: CCC(=CC(=O)OC1CC(C2C(C1=C)CC(=O)C2C(C)OC(=O)C)C(C)C)C
Molecular Formula: C23H34O5
Molecular Weight: 390.5 g/mol

farfaratin

CAS No.: 126453-63-2

Main Products

VCID: VC0144137

Molecular Formula: C23H34O5

Molecular Weight: 390.5 g/mol

farfaratin - 126453-63-2

CAS No. 126453-63-2
Product Name farfaratin
Molecular Formula C23H34O5
Molecular Weight 390.5 g/mol
IUPAC Name [(1S,3aS,5S,7R,7aR)-1-(1-acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
Standard InChI InChI=1S/C23H34O5/c1-8-13(4)9-21(26)28-20-11-17(12(2)3)23-18(14(20)5)10-19(25)22(23)15(6)27-16(7)24/h9,12,15,17-18,20,22-23H,5,8,10-11H2,1-4,6-7H3/b13-9+/t15?,17-,18-,20+,22+,23-/m1/s1
Standard InChIKey CFUPNMDNSQIWBB-MTLBRCJSSA-N
Isomeric SMILES CC/C(=C/C(=O)O[C@H]1C[C@@H]([C@@H]2[C@@H](C1=C)CC(=O)[C@@H]2C(C)OC(=O)C)C(C)C)/C
SMILES CCC(=CC(=O)OC1CC(C2C(C1=C)CC(=O)C2C(C)OC(=O)C)C(C)C)C
Canonical SMILES CCC(=CC(=O)OC1CC(C2C(C1=C)CC(=O)C2C(C)OC(=O)C)C(C)C)C
Synonyms farfaratin
PubChem Compound 6443977
Last Modified Nov 11 2021
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